Cas no 1207035-76-4 (N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 1207035-76-4
• MF: C₁₈H₁₆FN₅O₃
• MW: 369.349746704102
• CID: 5456526
• Update Time: 2025-08-05

N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyridazineacetamide, N-[2-[[6-(4-fluorophenyl)-3-pyridazinyl]oxy]ethyl]-6-oxo-
• N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide

• Inchi： 1S/C18H16FN5O3/c19-14-5-3-13(4-6-14)15-7-8-17(23-22-15)27-11-10-20-16(25)12-24-18(26)2-1-9-21-24/h1-9H,10-12H2,(H,20,25)
• InChI Key： RNKPKJHDFMXVRM-UHFFFAOYSA-N
• SMILES： C1=NN(CC(NCCOC2=NN=C(C3=CC=C(F)C=C3)C=C2)=O)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide

Comprehensive Analysis of N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 1207035-76-4)

In the realm of pharmaceutical and biochemical research, N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 1207035-76-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridazine and fluorophenyl moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its properties for therapeutic purposes.

The compound's molecular structure features a pyridazine ring linked to a 4-fluorophenyl group, which is known to enhance binding affinity and metabolic stability in medicinal chemistry. This structural attribute makes it a promising candidate for targeting specific enzymes or receptors. Recent studies have explored its potential in modulating kinase activity, a hot topic in oncology and inflammatory disease research. Given the growing demand for kinase inhibitors in precision medicine, this compound could play a pivotal role in future therapeutics.

From a synthetic chemistry perspective, the preparation of N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on optimizing these processes to reduce environmental impact while maintaining high yields—a trend aligned with global sustainability goals.

Another area of interest is the compound's potential pharmacokinetic properties. Early-stage studies suggest that its fluorine substitution may improve bioavailability and half-life, addressing common challenges in drug development. This aligns with the pharmaceutical industry's emphasis on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a frequently searched topic among professionals and students alike.

In addition to its therapeutic potential, CAS No. 1207035-76-4 is also a subject of computational chemistry research. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) studies are being conducted to predict its interactions with biological targets. These approaches are gaining traction due to the rise of AI-driven drug discovery, a field that has captured widespread attention in recent years.

As the scientific community continues to explore N-(2-{[6-(4-fluorophenyl)pyridazin-3-yl]oxy}ethyl)-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide, its versatility and potential applications make it a compelling subject for further investigation. Whether in academia or industry, this compound represents a convergence of cutting-edge chemistry and innovative drug development strategies.